Cas no 1892228-40-8 (1-(2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-6-yl)methylcyclopropan-1-ol)

• Product Name: 1-(2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-6-yl)methylcyclopropan-1-ol
• CAS No: 1892228-40-8
• MF: C₁₅H₂₀O₂
• MW: 232.318104743958
• CID: 6218570
• PubChem ID: 117336704
• Update Time: 2025-06-10

1-(2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-6-yl)methylcyclopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-6-yl)methylcyclopropan-1-ol
• 1-[(2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-6-yl)methyl]cyclopropan-1-ol
• 1892228-40-8
• EN300-1743878

• Inchi： 1S/C15H20O2/c1-14(2)6-5-12-9-11(3-4-13(12)17-14)10-15(16)7-8-15/h3-4,9,16H,5-8,10H2,1-2H3
• InChI Key： TYBJKKBLCRSHKH-UHFFFAOYSA-N
• SMILES： OC1(CC2C=CC3=C(C=2)CCC(C)(C)O3)CC1

Computed Properties

• Exact Mass: 232.146329876g/mol
• Monoisotopic Mass: 232.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 29.5Ų

Additional information on 1-(2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-6-yl)methylcyclopropan-1-ol

Comprehensive Overview of 1-(2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-6-yl)methylcyclopropan-1-ol (CAS No. 1892228-40-8)

1-(2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-6-yl)methylcyclopropan-1-ol (CAS No. 1892228-40-8) is a structurally unique compound that has garnered significant attention in the fields of medicinal chemistry and material science. This molecule features a benzopyran core fused with a cyclopropanol moiety, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications due to its steric hindrance and hydrogen-bonding capabilities, which are critical for drug design and polymer engineering.

The compound's CAS No. 1892228-40-8 is frequently searched in academic databases and patent filings, reflecting its relevance in cutting-edge research. Recent trends indicate growing interest in sustainable synthesis methods for such derivatives, aligning with global demands for green chemistry and reduced environmental impact. Scientists are exploring catalytic asymmetric synthesis routes to optimize yield and enantioselectivity, addressing challenges in chiral separation and scalability.

In pharmaceutical applications, the benzopyran scaffold is known for its neuroprotective and anti-inflammatory properties. The addition of a cyclopropanol group enhances metabolic stability, a key factor in drug discovery. This has led to investigations into its role as a precursor for CNS-targeting therapeutics, particularly in neurodegenerative diseases like Alzheimer's and Parkinson's. Computational studies using AI-driven molecular docking further highlight its binding affinity for specific protein targets.

Material scientists are also leveraging 1-(2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-6-yl)methylcyclopropan-1-ol to develop high-performance polymers. Its rigid structure contributes to thermal stability, making it suitable for electronic encapsulation and adhesive formulations. Industry reports suggest its potential in flexible electronics, where durability and lightweight properties are paramount.

From an analytical perspective, advanced techniques like HPLC-MS and NMR spectroscopy are employed to characterize this compound. Purity thresholds (>98%) are critical for research reproducibility, driving demand for high-purity reference standards. Regulatory compliance, including REACH and GMP guidelines, further underscores its commercial viability.

Emerging discussions in online forums and scientific communities often revolve around the compound's structure-activity relationship (SAR) and patent landscape. Competitor analyses reveal active R&D efforts by major pharmaceutical and chemical firms, with patents covering derivatization strategies and process optimization. Such insights are invaluable for stakeholders navigating intellectual property challenges.

In summary, 1-(2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-6-yl)methylcyclopropan-1-ol (CAS No. 1892228-40-8) represents a multifaceted compound with applications spanning drug development, material science, and industrial chemistry. Its continued study promises innovations aligned with sustainability goals and technological advancements, making it a focal point for interdisciplinary research.